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Compound of Interest

Compound Name: H-Met-OiPr hydrochloride

Cat. No.: B12686241 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for the

handling of H-Met-OiPr hydrochloride, offering procedural, step-by-step guidance to foster a

secure research environment.

H-Met-OiPr hydrochloride is a methionine derivative utilized in cancer research.[1] As with

any research chemical, understanding its properties and adhering to strict safety protocols is

crucial for protecting personnel and maintaining the integrity of experimental work. This

document outlines the necessary personal protective equipment (PPE), operational procedures

for safe handling and storage, and a clear plan for disposal.

Essential Safety Information at a Glance
A comprehensive understanding of the chemical's properties is the first line of defense. The

following table summarizes key quantitative data for H-Met-OiPr hydrochloride.
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Property Value Reference

CAS Number 85391-05-5 [1][2][3][4]

Molecular Formula C8H18ClNO2S [1][3][4]

Molecular Weight 227.75 g/mol [1][4]

Appearance White to off-white solid [1]

Purity ≥97% [1]

Storage
Inert atmosphere, room

temperature
[4]

Personal Protective Equipment (PPE): Your First
Line of Defense
When handling H-Met-OiPr hydrochloride, a comprehensive PPE strategy is mandatory to

prevent skin and eye contact, as well as inhalation. The following PPE should be worn at all

times:

Eye and Face Protection: Chemical safety goggles with side shields are required.[5] In

situations with a higher risk of splashing, a face shield should be worn in addition to goggles.

[5]

Skin Protection:

Gloves: Chemical-resistant gloves are essential. Nitrile gloves are a suitable choice for

handling this substance, offering good resistance to a range of chemicals.[6][7][8][9][10]

Always inspect gloves for tears or punctures before use and dispose of them properly after

handling the chemical.[7]

Lab Coat: A standard laboratory coat should be worn to protect street clothing and skin

from potential contamination.

Protective Clothing: For larger quantities or when there is a significant risk of exposure, a

complete suit protecting against chemicals may be necessary.[11]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a certified chemical fume hood, to minimize the inhalation of any dust or aerosols.[5] If a

fume hood is not available or if there is a risk of generating dust, a NIOSH-approved

respirator is recommended. For nuisance exposures to dust, a type P95 (US) or type P1 (EU

EN 143) particle respirator can be used.[11][12]

Operational Plan: From Receipt to Disposal
A structured workflow is critical for the safe handling of H-Met-OiPr hydrochloride. The

following diagram and procedural steps outline the key stages.
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Safe Handling and Disposal Workflow for H-Met-OiPr Hydrochloride

Receiving and Storage

Handling and Experimentation

Post-Experiment Cleanup

Waste Disposal

1. Receiving
Inspect packaging for damage.

2. Storage
Store in a cool, dry, well-ventilated area in a tightly sealed container.

3. Don PPE
Gloves, goggles, lab coat.

4. Work in Fume Hood
Weigh and handle the solid chemical.

5. Experimentation
Follow established laboratory protocols.

6. Decontaminate Work Area
Wipe down surfaces with an appropriate solvent.

7. Remove PPE
Properly doff and dispose of gloves and any contaminated items.

8. Collect Waste
Segregate solid and liquid waste into labeled containers.

9. Dispose of Waste
Follow institutional and local regulations for chemical waste.

Click to download full resolution via product page

Safe Handling and Disposal Workflow
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Step-by-Step Handling Procedures:
Receiving: Upon receipt, carefully inspect the packaging for any signs of damage or leaks.

Storage: Store H-Met-OiPr hydrochloride in a cool, dry, and well-ventilated area, away from

incompatible materials.[13] The container should be kept tightly closed.

Preparation: Before handling, ensure that a chemical spill kit is readily available.

Donning PPE: Put on all required personal protective equipment as outlined in the section

above.

Handling: Conduct all manipulations of the solid compound, such as weighing and

transferring, within a certified chemical fume hood to minimize inhalation exposure.[5] Use

appropriate tools like spatulas and weighing paper to avoid direct contact.

Experimentation: Carry out your experimental protocol, adhering to good laboratory

practices.

Decontamination: After use, decontaminate the work area by wiping down surfaces with a

suitable solvent.

Doffing PPE: Remove PPE carefully to avoid contaminating yourself. Dispose of gloves and

any other disposable PPE in the appropriate waste stream.

Spill and Disposal Plan: Managing the Unexpected
and the Inevitable
Chemical Spill Cleanup:
In the event of a spill, remain calm and follow these procedures:

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area

if necessary.

Assess the Spill: Determine the extent of the spill. For small, manageable spills of the solid,

proceed with cleanup. For large or unmanageable spills, contact your institution's

environmental health and safety (EHS) office.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b12686241?utm_src=pdf-body
https://www.mynewlab.com/blog/guide-handling-storing-chemicals-lab/
https://omegachems.site/safety-first-best-practices-for-handling-research-chemicals/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Secure the Area: Restrict access to the spill area.

Don Appropriate PPE: If not already wearing it, don the full recommended PPE, including

respiratory protection if there is a risk of airborne dust.

Contain and Clean:

For a solid spill, gently cover the spill with an absorbent material to prevent the powder

from becoming airborne.[3]

Carefully sweep the material into a designated chemical waste container.[3] Avoid creating

dust.

Wipe the spill area with a wet paper towel or cloth, and place the cleaning materials into

the waste container.[3]

Decontaminate: Clean the spill area thoroughly with soap and water.

Dispose of Waste: Seal and label the waste container and dispose of it as hazardous waste

according to your institution's procedures.

Disposal Plan:
Proper disposal of H-Met-OiPr hydrochloride and any contaminated materials is crucial to

protect the environment and comply with regulations.

Waste Segregation:

Collect all solid waste, including unused chemical and contaminated materials (e.g.,

gloves, weighing paper, paper towels from cleanup), in a clearly labeled, sealed container

for solid chemical waste.

Collect any liquid waste generated during experimentation in a separate, appropriately

labeled container for liquid chemical waste.

Labeling: All waste containers must be accurately labeled with the chemical name and any

associated hazards.
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Disposal:

H-Met-OiPr hydrochloride is classified as harmful if swallowed.[2][14] As such, it should

be treated as chemical waste.

Consult your institution's EHS office for specific guidance on the disposal of this chemical.

[1][2] Do not dispose of it in the regular trash or down the drain.[1][2]

Disposal must be carried out in accordance with all applicable federal, state, and local

regulations.[15]

By adhering to these safety protocols and operational plans, researchers can confidently and

safely work with H-Met-OiPr hydrochloride, fostering a culture of safety and responsibility in

the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.westlab.com/blog/8-steps-to-handling-a-laboratory-chemical-spill
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-3-personal-protective-9
https://www.mynewlab.com/blog/guide-handling-storing-chemicals-lab/
https://riskmanagement.sites.olt.ubc.ca/files/2015/11/Lab-Spill-Clean-Up-Procedure_0.pdf
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b12686241#personal-protective-equipment-for-handling-h-met-oipr-hydrochloride
https://www.benchchem.com/product/b12686241#personal-protective-equipment-for-handling-h-met-oipr-hydrochloride
https://www.benchchem.com/product/b12686241#personal-protective-equipment-for-handling-h-met-oipr-hydrochloride
https://www.benchchem.com/product/b12686241#personal-protective-equipment-for-handling-h-met-oipr-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12686241?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12686241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

